Cas no 480-44-4 (Acacetin)

Acacetin (5,7-Dihydroxy-4 '- methoxyflavone) is an orally effective flavonoid from Dendranthema morifolium Acacetin stops at PI3K γ In the ATP binding pocket Acacetin leads to cancer cell cycle arrest and induces apoptosis and autophagy Conclusion: acacetin has potent anticancer and anti-inflammatory activities, and has the potential to be used in the study of pain related diseases

Acacetin structure

Product Name:Acacetin

CAS No:480-44-4

Molecular Formula:C₁₆H₁₂O₅

Molecular Weight:284.2635

MDL:MFCD00016936

CID:37667

PubChem ID:354334663

Acacetin Properties

Names and Identifiers

- Acacetin
- 5,7-dihydroxy-2-(4-methoxyphenyl)-4h-1-benzopyran-4-on
- 5,7-dihydroxy-4’-methoxy-flavon
- 5,7-dioxy-4’-methoxyflavone
- acacetine
- apisenin4’-methylether
- buddleoflavonol
- 5,7-DIHYDROXY-4'-METHOXYFLAVONE
- 5,7-dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
- 5,7-dihydroxy-2-(4-methoxyphenyl)chromen-4-one
- ACACETIN(METHYL-4'-APIGENIN)(AS) PrintBack
- ACACETIN(METHYL-4'-APIGENIN)(RG)
- ACACETIN(METHYL-4'-APIGENIN)(RG) PrintBack
- 4′-Methylapigenin
- 5,7-Dihydroxy-4′-methoxyflavone
- Apigenin 4′-methyl ether
- Linarigenin
- Apigenin 4'-Methyl Ether
- 5,7-dihydroxy-2-(4-methoxyphenyl)-4-benzopyrone
- 4'-Methoxyapigenin
- Linarisenin
- Akatsetin
- 5,7-Dioxy-4'-methoxyflavone
- Apisenin 4'-methyl ether
- Apigenin 4'-dimethyl ether
- Flavone, 5,7-dihydroxy-4'-methoxy-
- 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(4-METHOXYPHENYL)-
- 4'-Methoxy-5,7-dihydroxyflavone
- NSC76061
- 5,7-Dihydroxy-4'-methoxyflavone
- AKOS015903365
- HMS2097K11
- BCP15815
- KBioSS_000595
- BRD-K77685744-001-07-7
- NCGC00179402-01
- IDI1_000878
- ACAETIN
- s5318
- FT-0645060
- SMP1_000001
- NCGC00016458-05
- 5,7-dihydroxy-2-(4-methoxyphenyl)-4h-1-benzopyran-4-one
- Acacetin, >=97.0% (HPLC)
- Spectrum5_000930
- 480-44-4
- DivK1c_000878
- NCGC00016458-04
- NCGC00016458-01
- NCGC00016458-02
- AS-70345
- WLN: T66 BO EVJ CR DO1& GQ IQ
- BDBM23415
- CS-5336
- KWI7J0A2CC
- Prestwick0_000695
- Prestwick2_000695
- CHEMBL243664
- SR-01000841189
- HMS1922P12
- 5-18-04-00575 (Beilstein Handbook Reference)
- BE7185D3-6331-4E84-8C8E-5D10E505E37A
- SR-01000841189-3
- NSC-76061
- NCGC00095213-02
- 4'-Methylapigenin
- DANYIYRPLHHOCZ-UHFFFAOYSA-N
- BPBio1_000935
- Flavone,7-dihydroxy-4'-methoxy-
- HMS1570K11
- Q2822213
- Spectrum_000135
- SPECTRUM200499
- SCHEMBL107712
- Prestwick3_000695
- SMR001233299
- NINDS_000878
- MLS002153960
- MLS002693970
- C01470
- 1ST15637
- Acacetin, analytical standard
- MFCD00016936
- NSC 76061
- KBio2_000595
- DTXSID00197383
- NCGC00095213-03
- ACACETIN [MI]
- APIGENIN-4'-METHYL ETHER
- Prestwick_49
- HMS2234J17
- 5,7-Dihydroxy-4
- BRD-K77685744-001-03-6
- BCBcMAP01_000082
- EINECS 207-552-3
- 4H-1-Benzopyran-4-one,7-dihydroxy-2-(4-methoxyphenyl)-
- HMS502L20
- SPBio_002770
- CAS-480-44-4
- 2-(4-Methoxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
- Prestwick1_000695
- KBio2_005731
- KBio1_000878
- NCGC00016458-03
- LMPK12110468
- HMS3374F03
- 4'-O-Methylapigenin
- NS00031752
- BSPBio_000849
- CCG-208517
- BRN 0277879
- Acaceztin
- Kinome_3212
- KBio2_003163
- 5,7-Dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one #
- UNII-KWI7J0A2CC
- AC-33976
- NCGC00095213-01
- CHEBI:15335
- HY-N0451
- SR-01000841189-4
- ConMedNP.1567
- 5,7-Dihydroxy 4'-methoxyflavone
- MLSMR
- SA149_14.1
- DB-051509
- A3013
- Acacetin?
- +Expand
- MDL： MFCD00016936
- InChIKey： DANYIYRPLHHOCZ-UHFFFAOYSA-N
- Inchi： 1S/C16H12O5/c1-20-11-4-2-9(3-5-11)14-8-13(19)16-12(18)6-10(17)7-15(16)21-14/h2-8,17-18H,1H3
- SMILES： O1C(=C([H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 284.068473g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 284.068473g/mol
Monoisotopic Mass: 284.068473g/mol
Topological Polar Surface Area: 76Å²
Heavy Atom Count: 21
Complexity: 424
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 12
Surface Charge: 0
Molecular Weight: 284.26

Experimental Properties

LogP: 2.87980
PSA: 79.90000
Merck: 13
Refractive Index: 1.6200 (estimate)
Boiling Point: 518.6 ℃ at 760 mmHg
Melting Point: 260-265 °C (lit.)
Flash Point: 198.2 °C
Color/Form: Yellow powder
Solubility: Soluble in hot ethanol, insoluble in ether, soluble in alkali and yellow.
λmax: 335(EtOH)(lit.)
Density: 1.2160 (rough estimate)

Acacetin Security Information

Symbol: GHS07
RTECS：DJ3002000
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：3-8-10

Acacetin Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Acacetin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I97L-5mg	4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenyl)-	480-44-4	98%	5mg	$5.00	2024-05-01
A2B Chem LLC	AI50945-5mg	Acacetin	480-44-4	98%	5mg	$5.00	2024-04-19
abcr	AB253841-25 mg	Acacetin, 90%; .	480-44-4	90%	25 mg	€202.30	2023-07-20
Ambeed	A123393-5mg	5,7-Dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one	480-44-4	98%	5mg	$6.0	2024-07-19
Apollo Scientific	BIA1211-100mg	Acacetin	480-44-4		100mg	£580.00	2023-09-01
ChemScence	CS-5336-5mg	Acacetin	480-44-4	99.84%	5mg	$72.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0114-20mg	Acacetin	480-44-4	98%	20mg	$35	2023-09-20
eNovation Chemicals LLC	K13449-500mg	5,7-dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one	480-44-4	98%	500mg	$280	2022-06-08
MedChemExpress	HY-N0451-10mM*1mLinDMSO	Acacetin	480-44-4	99.84%	10mM*1mLinDMSO	￥660	2023-07-26
Nature Science Technologies	NST-10-147-5 g		480-44-4	98% (HPLC)	5g	€ 110	2023-07-10